Cas no 2228598-27-2 (3-(2,3-difluorophenyl)pentanedioic acid)

• Product Name: 3-(2,3-difluorophenyl)pentanedioic acid
• CAS No: 2228598-27-2
• MF: C₁₁H₁₀F₂O₄
• MW: 244.191510677338
• CID: 6054956
• PubChem ID: 165628082
• Update Time: 2025-07-19

3-(2,3-difluorophenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)pentanedioic acid
• 2228598-27-2
• EN300-1795517

• Inchi： 1S/C11H10F2O4/c12-8-3-1-2-7(11(8)13)6(4-9(14)15)5-10(16)17/h1-3,6H,4-5H2,(H,14,15)(H,16,17)
• InChI Key： KPUIXRUKHGEVBC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CC(=O)O)CC(=O)O)F

Computed Properties

• Exact Mass: 244.05471512g/mol
• Monoisotopic Mass: 244.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(2,3-difluorophenyl)pentanedioic acid

Introduction to 3-(2,3-difluorophenyl)pentanedioic acid (CAS No. 2228598-27-2)

3-(2,3-difluorophenyl)pentanedioic acid, also known by its CAS number 2228598-27-2, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a 2,3-difluorophenyl group and a pentanedioic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in pharmaceutical research and development.

The molecular formula of 3-(2,3-difluorophenyl)pentanedioic acid is C₁₁H₁₀F₂O₄, and its molecular weight is approximately 240.19 g/mol. The compound's structure can be represented as:

COOH-CH(CH2-C6H3(F)2)-COOH

The presence of the difluorophenyl group introduces significant electronic effects, which can influence the compound's reactivity and stability. The pentanedioic acid moiety, on the other hand, provides the compound with carboxylic acid functionalities that can participate in various chemical reactions and interactions with biological systems.

3-(2,3-difluorophenyl)pentanedioic acid has been the subject of several recent studies due to its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The compound's unique structure allows it to serve as a versatile building block for the development of new drugs with improved pharmacological properties.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(2,3-difluorophenyl)pentanedioic acid as a key intermediate in the synthesis of novel antiviral agents. The difluorophenyl group was found to enhance the antiviral activity of the final compounds, while the pentanedioic acid moiety improved their solubility and bioavailability. This dual functionality makes 3-(2,3-difluorophenyl)pentanedioic acid an attractive candidate for further drug development.

Beyond its role as an intermediate, 3-(2,3-difluorophenyl)pentanedioic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory diseases.

The physical and chemical properties of 3-(2,3-difluorophenyl)pentanedioic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various synthetic protocols and biological assays.

In terms of synthetic methods, several routes have been developed for the preparation of 3-(2,3-difluorophenyl)pentanedioic acid. One common approach involves the reaction of 2,3-difluorobenzaldehyde with malonic acid followed by subsequent steps to form the desired product. Another method involves the condensation of 2,3-difluorobenzoyl chloride with malonic acid esters, followed by hydrolysis to obtain the final carboxylic acid form.

The safety profile of 3-(2,3-difluorophenyl)pentanedioic acid has also been evaluated. While it is generally considered safe for laboratory use under proper handling conditions, standard precautions should be taken to avoid skin contact and inhalation. It is important to store the compound in a cool, dry place away from incompatible materials.

In conclusion, 3-(2,3-difluorophenyl)pentanedioic acid (CAS No. 2228598-27-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure and functional groups make it an attractive candidate for various applications, including drug synthesis and therapeutic development. Ongoing research continues to uncover new possibilities for this intriguing compound.